N-[4-({4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-4-methoxybenzamide

• IUPAC Name: N-[4-[[4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C26H20ClN5O3/c1-34-22-12-6-19(7-13-22)25(33)29-21-10-2-17(3-11-21)14-32-15-23(28-16-32)26-30-24(31-35-26)18-4-8-20(27)9-5-18/h2-13,15-16H,14H2,1H3,(H,29,33)
• InChI Key: LDVNMYIENYHKFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C26H20ClN5O3
• Molecular Weight: 485.9 g/mol
• CAS No.: 1111150-72-1

Description

N-[4-({4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C26H20ClN5O3 and its molecular weight is 485.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Potential Therapeutic Uses

N-[4-({4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-4-methoxybenzamide has been studied for its enzyme inhibition properties. For instance, certain derivatives of this compound have demonstrated significant lipase and α-glucosidase inhibitory activities, suggesting potential therapeutic applications in treating conditions like obesity and diabetes (Bekircan, Ülker, & Menteşe, 2015).

Anticancer Activity

Research has also focused on the anticancer properties of related compounds. Derivatives of this chemical structure have been evaluated for their effectiveness against various cancer cell lines, including breast, lung, colon, and ovarian cancers. Some of these compounds have shown higher anticancer activities compared to standard drugs used in chemotherapy (Ravinaik et al., 2021).

Antioxidant Properties

The antioxidant activities of similar compounds have been investigated as well. These studies have shown that certain derivatives can significantly inhibit lipid peroxidation and other oxidative stress markers, indicating their potential as antioxidant agents (Alp et al., 2015).

Effects on Enzyme Activities

There is also interest in how these compounds affect the activities of various enzymes. For example, a study has shown that derivatives containing the bis-1,3,4- oxadiazole rings can activate certain transferase enzymes while inhibiting others, which could have implications for their use in treating various metabolic disorders (Tomi, Al-qaisi, & Al-Qaisi, 2010).

Antifungal and Antibacterial Activities

The antifungal and antibacterial properties of compounds with similar structures have been studied, revealing their potential in combating microbial infections. Some compounds have shown greater antifungal activity than reference drugs used in these studies (Kamble, Latthe, & Badami, 2007).